Cas no 868238-03-3 (2-{1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylsulfanyl}acetic acid)

• Product Name: 2-{1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylsulfanyl}acetic acid
• CAS No: 868238-03-3
• MF: C₁₄H₁₅F₃N₂O₂S
• MW: 332.341312646866
• CID: 844397
• PubChem ID: 7063825
• Update Time: 2025-05-23

2-{1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• [[1-BUTYL-5-(TRIFLUOROMETHYL)-1H-BENZIMIDAZOL-2-YL]THIO]ACETIC ACID
• {[1-butyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]thio}acetic acid
• 2-{1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylsulfanyl}acetic acid
• 2-[1-butyl-5-(trifluoromethyl)benzimidazol-2-yl]sulfanylacetic acid
• EN300-14412
• Z99017875
• 2-((1-Butyl-5-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)thio)aceticacid
• C14H15F3N2O2S
• CS-0234600
• 868238-03-3
• J-502790
• DTXSID901157661
• AKOS027427172
• 2-{[1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}acetic acid
• 2-((1-Butyl-5-(trifluoromethyl)-1H-benzo[d]imidazol-2-yl)thio)acetic acid
• 2-[[1-Butyl-5-(trifluoromethyl)-1H-benzimidazol-2-yl]thio]acetic acid
• ([1-Butyl-5-(trifluoromethyl)-1h-benzimidazol-2-yl]thio)acetic acid
• {[1-BUTYL-5-(TRIFLUOROMETHYL)-1,3-BENZODIAZOL-2-YL]SULFANYL}ACETIC ACID
• G31818
• XH0174

• MDL： MFCD07343859
• Inchi： 1S/C14H15F3N2O2S/c1-2-3-6-19-11-5-4-9(14(15,16)17)7-10(11)18-13(19)22-8-12(20)21/h4-5,7H,2-3,6,8H2,1H3,(H,20,21)
• InChI Key： HKZNNPXOHXDRCW-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2C=C(C(F)(F)F)C=CC=2N1CCCC

Computed Properties

• Exact Mass: 332.08063339g/mol
• Monoisotopic Mass: 332.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.4Ų

Additional information on 2-{1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylsulfanyl}acetic acid

2-{1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylsulfanyl}acetic acid (CAS No. 868238-03-3)

The compound 2-{1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylsulfanyl}acetic acid, identified by the CAS registry number 868238-03-3, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including drug discovery, material science, and analytical chemistry. The molecule's structure features a benzodiazole ring system, which is known for its aromatic stability and versatile reactivity, making it a valuable component in the design of advanced materials and bioactive compounds.

The benzodiazole moiety in this compound is substituted with a butyl group and a trifluoromethyl group, which contribute to its electronic properties and hydrophobicity. The sulfanyl (thioether) group attached to the benzodiazole ring further enhances the molecule's reactivity and ability to participate in various chemical transformations. The acetic acid group at the end of the molecule introduces carboxylic acidity, which can be exploited in synthesizing esters or amides for specific applications.

Recent studies have focused on the synthesis and characterization of this compound, with researchers exploring its potential as a building block for more complex structures. For instance, the use of this compound as a precursor in the construction of bioactive molecules has shown promise in preliminary biological assays. Its ability to form stable conjugates with other functional groups makes it an attractive candidate for drug delivery systems and imaging agents.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and oxidation steps. The key intermediates include the benzodiazole derivative and the corresponding thiol precursor, which are combined under controlled conditions to form the final product. The optimization of reaction conditions has been a focus of recent research, with efforts directed toward improving yield and purity while minimizing environmental impact.

The application of this compound extends beyond traditional chemical synthesis. Its unique electronic properties make it suitable for use in optoelectronic materials, where it can serve as an electron transport layer or an active component in light-emitting diodes (LEDs). Additionally, the trifluoromethyl group imparts fluorine-based characteristics that are valuable in fluorinated materials research.

From an analytical perspective, this compound has been utilized as a reference standard in chromatographic separations due to its distinct retention behavior and spectral properties. Its ability to fluoresce under certain conditions also makes it useful in sensing applications, particularly in detecting specific analytes or environmental contaminants.

In conclusion, 2-{1-butyl-5-(trifluoromethyl)-1H-1,3-benzodiazol-2-ylsulfanyl}acetic acid (CAS No. 868238-03-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new uses for this molecule, solidifying its position as an important tool in modern chemistry and materials science.